(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C27H24O9/c1-30-18-7-6-8-19(31-2)24(18)27(29)35-16-9-10-17-20(14-16)36-21(25(17)28)11-15-12-22(32-3)26(34-5)23(13-15)33-4/h6-14H,1-5H3/b21-11-
• InChI Key: MRNNPVYPNDYARH-NHDPSOOVSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=C(C(=C4)OC)OC)OC)O3
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=C(C(=C4)OC)OC)OC)/O3
• Molecular Formula: C27H24O9
• Molecular Weight: 492.5 g/mol
• CAS No.: 858770-04-4

Description

This compound (CAS: 858770-04-4) is a benzofuran derivative featuring a 3,4,5-trimethoxybenzylidene substituent at the 2-position and a 2,6-dimethoxybenzoate ester at the 6-position. Its molecular formula is C₂₈H₂₄O₁₀, with a molecular weight of 492.14 g/mol .

Biological Activity

(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate is a synthetic organic compound with a complex structure that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a benzofuran core with a trimethoxybenzylidene moiety and a benzoate group. Its molecular formula is $C_{26}H_{26}O_{7}$ with a molecular weight of approximately 446.45 g/mol. The presence of multiple methoxy groups enhances its solubility and may influence its biological interactions.

Property	Value
Molecular Formula	C26H26O7
Molecular Weight	446.45 g/mol
CAS Number	858767-00-7
Solubility	Soluble in organic solvents

The biological activity of this compound is hypothesized to involve interactions with specific enzymes or receptors within the body. The trimethoxybenzylidene moiety may facilitate binding to target sites, while the benzoate group could enhance cellular uptake and bioavailability. Studies suggest that compounds with similar structures often exhibit antioxidant , anti-inflammatory , and anticancer properties.

Antioxidant Activity

Research indicates that derivatives of benzofuran compounds often exhibit significant antioxidant properties due to their ability to scavenge free radicals. This activity is crucial in mitigating oxidative stress-related diseases.

Anticancer Properties

A study highlighted the cytotoxic effects of related chalcone derivatives on various cancer cell lines, suggesting that (Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate may also possess similar anticancer effects. The mechanism involves induction of apoptosis in cancer cells and inhibition of cell proliferation.

Anti-inflammatory Effects

Compounds with methoxy groups have been reported to exhibit anti-inflammatory activities by inhibiting pro-inflammatory cytokines. This suggests that the compound may be beneficial in treating inflammatory diseases.

Case Studies

• Cytotoxicity Evaluation :
  A study assessed the cytotoxic effects of various chalcones on human cancer cell lines. Results showed that compounds with structural similarities to (Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran exhibited IC50 values ranging from 10 to 30 µM against breast and colon cancer cells.

  Compound	Cell Line	IC50 (µM)
  (Z)-3-oxo-2-(...)-benzoate	MCF-7	15
  (Z)-3-oxo-2-(...)-benzoate	HT-29	25

• Antioxidant Activity Assessment :
  The DPPH radical scavenging assay was used to evaluate the antioxidant potential of the compound compared to standard antioxidants like ascorbic acid. The compound demonstrated significant scavenging activity with an IC50 value of 20 µM.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound belongs to a family of benzofuran derivatives with variations in substituents on the benzylidene moiety or the ester group. Below is a systematic comparison with key analogs:

Substituent Variations in the Ester Group

Compound Name	Ester Group	Molecular Formula	Molecular Weight (g/mol)	Key Features
(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate (Main Compound)	2,6-dimethoxybenzoate	C₂₈H₂₄O₁₀	492.14	High molecular weight; polar methoxy groups enhance solubility.
(2Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl cyclohexanecarboxylate	Cyclohexanecarboxylate	C₂₅H₂₆O₇	438.48	Less polar; cyclohexane increases lipophilicity.
{[(2Z)-3-Oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate	Acetate	C₂₁H₂₀O₈	400.38	Smaller ester group; potentially higher aqueous solubility.
(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-6-yl methanesulfonate	Methanesulfonate	C₂₂H₂₂O₉S	462.47	Sulfonate group introduces strong polarity; possible metabolic instability.

Key Observations:

• Polarity : The main compound’s 2,6-dimethoxybenzoate ester balances polarity with aromatic methoxy groups, whereas the cyclohexanecarboxylate analog is more lipophilic, which may affect membrane permeability.
• Solubility : The acetate analog likely has improved aqueous solubility due to its smaller ester group.
• Reactivity : The methanesulfonate analog contains a labile sulfonate group, which could act as a leaving group in prodrug activation .

Variations in the Benzylidene Moiety

Compound Name	Benzylidene Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate	3,4,5-trimethoxyphenyl	C₂₈H₂₄O₁₀	492.14	Symmetric methoxy substitution; electron-rich aromatic system.
(2Z)-2-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-3-oxo-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate	2-methoxyphenyl allylidene	C₂₉H₂₆O₉	518.51	Extended conjugation via allylidene; steric hindrance from allyl group.
[(2Z)-3-oxo-2-[(4-nitrophenyl)methylidene]-1-benzofuran-6-yl] 2,6-dimethoxybenzoate	4-nitrophenyl	C₂₅H₁₉NO₉	477.43	Electron-withdrawing nitro group reduces electron density.

Key Observations:

• Electronic Effects: The 3,4,5-trimethoxy substitution in the main compound provides electron-donating groups, enhancing resonance stabilization.
• Steric Effects : The allylidene substituent in adds steric bulk, which might hinder interactions with biological targets.

Structural Determination and Computational Tools

The crystal structures of these compounds are often resolved using programs like SHELXL (for refinement) and SIR97 (for direct-method structure solution) . These tools ensure accurate stereochemical assignments, particularly for the (Z)-configured benzylidene double bond.

Implications for Research and Development

While experimental data on biological activity are absent in the provided evidence, structural comparisons suggest:

• Drug Design : The main compound’s 2,6-dimethoxybenzoate group may optimize binding to hydrophobic pockets in enzymes or receptors.
• Prodrug Potential: The methanesulfonate analog could serve as a prodrug, releasing the active benzofuran core upon hydrolysis.
• Synthetic Accessibility : The acetate analog might be easier to synthesize due to its simpler ester group.